Cas no 1806606-28-9 (1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one
• CAS No: 1806606-28-9
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 5004559
• Update Time: 2025-08-04

1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O/c1-7-3-2-4-9(11(13)14)10(7)5-8(15)6-12/h2-4,11H,5-6H2,1H3
• InChI Key： BPJPYQMNGBEYDV-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(C)=CC=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one

Professional Introduction to 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one (CAS No. 1806606-28-9)

The compound 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one, identified by the CAS number 1806606-28-9, represents a significant molecule in the realm of pharmaceutical and chemical research. Its unique structural features, comprising a chlorinated ketone moiety attached to a phenyl ring substituted with a difluoromethyl group and a methyl group, make it a compound of considerable interest for synthetic chemists and medicinal researchers.

At the heart of this molecule lies its potential as a building block for more complex pharmacophores. The presence of the chloro group on the ketone provides a reactive site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Meanwhile, the difluoromethyl substituent is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates, a feature that has been extensively explored in recent years due to its impact on pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to predict the properties of such molecules with greater accuracy, aiding in the rational design of experiments. Studies utilizing molecular modeling techniques have highlighted the favorable interactions between the chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one scaffold and biological targets, suggesting its utility in developing novel therapeutic agents.

In particular, the combination of electronic and steric effects arising from the difluoromethyl and methylphenyl groups contributes to the compound's overall shape and charge distribution, which are critical factors in determining its interaction with biological receptors. This has spurred interest in exploring its potential as an intermediate in the synthesis of kinase inhibitors, given the growing importance of targeting these enzymes in oncology and inflammatory diseases.

Moreover, the structural motif of 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one finds resonance with ongoing research into fluorinated compounds, which have gained prominence due to their enhanced bioavailability and resistance to degradation. The fluorine atoms introduce electron-withdrawing effects that can modulate reactivity, making this class of molecules particularly attractive for drug development.

Experimental investigations have begun to unravel the synthetic pathways that can be employed to access derivatives of this compound efficiently. Transition-metal-catalyzed cross-coupling reactions, for instance, have been demonstrated to be effective in introducing new functional groups while preserving the integrity of the core scaffold. Such methodologies align with green chemistry principles by reducing waste and improving atom economy.

The pharmacological relevance of 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one is further underscored by its structural similarity to known active pharmaceutical ingredients (APIs). By leveraging computational screening tools, researchers can identify potential lead compounds based on structural analogs, streamlining the drug discovery process. This approach has been successfully applied in identifying novel scaffolds with improved efficacy and reduced side effects.

In conclusion, 1-Chloro-3-(2-(difluoromethyl)-6-methylphenyl)propan-2-one (CAS No. 1806606-28-9) stands as a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural attributes offer opportunities for developing innovative therapeutics targeting a range of diseases. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play a pivotal role in advancing medicinal chemistry toward more effective treatments.